Cas no 958587-12-7 (N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide)

• Product Name: N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide
• CAS No: 958587-12-7
• MF: C₁₅H₁₄ClN₃O₂S
• MW: 335.808560848236
• CID: 5923789
• PubChem ID: 756289
• Update Time: 2025-06-30

N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-chlorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[2-(3-chlorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• Oprea1_244103
• EU-0054541
• SR-01000547070
• N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• F0561-0238
• 958587-12-7
• N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• SR-01000547070-1
• AKOS024583948
• N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide

• Inchi： 1S/C15H14ClN3O2S/c16-10-2-1-3-11(6-10)19-14(17-15(20)9-4-5-9)12-7-22(21)8-13(12)18-19/h1-3,6,9H,4-5,7-8H2,(H,17,20)
• InChI Key： SZYDKIHRCTVJKP-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=CC=CC(Cl)=C3)N=C3CS(=O)CC3=2)=O)CC1

Computed Properties

• Exact Mass: 335.0495256g/mol
• Monoisotopic Mass: 335.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 677.5±55.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide

Introduction to N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide (CAS No. 958587-12-7)

N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 958587-12-7, belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. The intricate structure of this compound, featuring a fused heterocyclic system and a cyclopropane moiety, makes it a subject of intense research interest.

The molecular framework of N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide is composed of several key functional groups that contribute to its unique chemical properties. The presence of a chlorophenyl group at the 2-position and a cyclopropanecarboxamide moiety at the 3-position introduces specific electronic and steric effects that are crucial for its biological activity. Additionally, the thieno[3,4-c]pyrazole core provides a scaffold that is known to be highly versatile in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the thieno[3,4-c]pyrazole scaffold can effectively modulate the activity of various enzymes and receptors, making it an attractive candidate for the development of drugs targeting neurological disorders, inflammation, and cancer.

In particular, the cyclopropane ring in the structure of N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide has been identified as a key feature that enhances its binding affinity to certain biological targets. The rigid nature of the cyclopropane ring constrains the conformational flexibility of the molecule, which can lead to more stable and potent interactions with proteins. This feature has been exploited in the design of several high-affinity ligands for therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chlorophenyl group and the cyclopropanecarboxamide moiety are particularly challenging steps that demand expertise in synthetic organic chemistry. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purities of this compound, facilitating further research and development.

One of the most exciting areas of research involving N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide is its potential application in treating chronic inflammatory diseases. Studies have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. The ability to modulate these enzymes offers a promising approach to developing drugs that can alleviate symptoms without causing significant side effects.

Furthermore, the structural features of this compound make it an excellent candidate for developing drugs targeting neurological disorders. The interaction between the thieno[3,4-c]pyrazole scaffold and neurotransmitter receptors has been extensively studied. Preliminary results suggest that this compound can modulate receptor activity in ways that could be beneficial for treating conditions such as Alzheimer's disease and Parkinson's disease.

The potential applications of N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide extend beyond inflammation and neurological disorders. Researchers are exploring its efficacy in combating various forms of cancer by inhibiting key signaling pathways involved in tumor growth and progression. The compound's ability to interact with multiple targets makes it a versatile tool for developing combination therapies that could enhance treatment outcomes.

The development of novel drug candidates like N-2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-y lcyclopropanecarboxamide relies heavily on advancements in chemical biology and high-throughput screening technologies. These tools allow researchers to rapidly test the biological activity of numerous compounds and identify those with promising therapeutic potential. The integration of computational methods with experimental approaches has significantly accelerated the drug discovery process.

In conclusion, N - 2 - ( 3 - chlorophenyl ) - 5 - ox o - 2 H , 4 H , 6 H - 5 l e m bda 4 - t h i e n o [ 3 , 4 - c ] p y r az o l - 3 - y l c y c l o p r o p a n e c a r b o x a m i d e represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of its mechanisms of action continues to grow, we can expect to see more innovative applications emerging from this promising molecule.